1-(4-Ethoxyphenyl)-3-(6-nitro-1,3-benzothiazol-2-yl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(6-nitro-1,3-benzothiazol-2-yl)urea
• InChI: InChI=1S/C16H14N4O4S/c1-2-24-12-6-3-10(4-7-12)17-15(21)19-16-18-13-8-5-11(20(22)23)9-14(13)25-16/h3-9H,2H2,1H3,(H2,17,18,19,21)
• InChI Key: HYDSFLSQFFGUOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H14N4O4S
• Molecular Weight: 358.4 g/mol

Description

1-(4-Ethoxyphenyl)-3-(6-nitro-1,3-benzothiazol-2-yl)urea is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is also known as ENU and has been studied for its ability to induce mutations in DNA.

Scientific Research Applications

Enzyme Inhibition and Anticancer Activity

• Urea derivatives, including those related to the chemical structure , have been synthesized and tested for their enzyme inhibition properties against enzymes such as urease, β-glucuronidase, and snake venom phosphodiesterase. One compound demonstrated significant in vitro anticancer activity against a prostate cancer cell line, indicating potential therapeutic applications (Mustafa, Perveen, & Khan, 2014).

Anticholinesterase Activity

• Novel urea derivatives, synthesized through condensation reactions, exhibited excellent inhibition activity against acetylcholinesterase (ACHE) and butyrylcholinesterase (BCHE), suggesting potential for treating diseases associated with cholinesterase dysfunction (Pejchal, Štěpánková, & Drabina, 2011).

Anthelmintic Agents

• A series of urea derivatives were synthesized and evaluated for their anthelmintic activity, with certain compounds showing good to moderate efficacy, highlighting a possible application in treating parasitic worm infections (Sarkar, Dwivedi, & Chauhan, 2013).

Anticonvulsant Properties

• New urea compounds were created and assessed for their anticonvulsant, hepatotoxic, and neurotoxic properties, showing promise as anticonvulsant agents without significant toxicity at certain doses (Siddiqui et al., 2009).

Synthesis Methodologies

• Innovative synthesis techniques have been developed for creating urea derivatives, including those with benzothiazole moieties. These methodologies offer new pathways for producing compounds with potential biological activities (Nammalwar et al., 2010).

Urease Enzyme Inhibition and Nitric Oxide Scavenging

• Benzothiazole derivatives were synthesized and shown to inhibit urease enzyme significantly and exhibit nitric oxide scavenging activity, suggesting a role in treating conditions associated with these biological targets (Gull et al., 2013).